Cas no 1805709-40-3 (4-(3-Chloropropanoyl)-2-methylbenzaldehyde)

• Product Name: 4-(3-Chloropropanoyl)-2-methylbenzaldehyde
• CAS No: 1805709-40-3
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 5004645
• Update Time: 2025-06-11

4-(3-Chloropropanoyl)-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloropropanoyl)-2-methylbenzaldehyde

• Inchi： 1S/C11H11ClO2/c1-8-6-9(11(14)4-5-12)2-3-10(8)7-13/h2-3,6-7H,4-5H2,1H3
• InChI Key： GJDMQZRUYDAORV-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C=O)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 2
• Topological Polar Surface Area: 34.1

Additional information on 4-(3-Chloropropanoyl)-2-methylbenzaldehyde

4-(3-Chloropropanoyl)-2-methylbenzaldehyde: A Comprehensive Overview

4-(3-Chloropropanoyl)-2-methylbenzaldehyde, identified by the CAS number 1805709-40-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. Recent advancements in synthetic methodologies and characterization techniques have further illuminated its properties and functionalities, making it a subject of ongoing research.

The molecular structure of 4-(3-Chloropropanoyl)-2-methylbenzaldehyde comprises a benzaldehyde moiety with a 2-methyl substituent and a 3-chloropropanoyl group attached at the para position. This arrangement imparts distinct electronic and steric effects, influencing its reactivity and stability. The presence of the chlorinated propanoyl group introduces additional complexity, enabling interactions that are crucial for its functional applications. Recent studies have explored the impact of these substituents on the compound's electronic properties, revealing insights into its potential as a precursor for advanced materials.

The synthesis of 4-(3-Chloropropanoyl)-2-methylbenzaldehyde involves multi-step reactions, often employing Friedel-Crafts acylation or related methods. Researchers have optimized these processes to enhance yield and purity, addressing challenges such as regioselectivity and side reactions. For instance, a study published in 2023 demonstrated the use of catalytic systems to achieve high selectivity in the acylation step, paving the way for large-scale production.

The physical and chemical properties of 4-(3-Chloropropanoyl)-2-methylbenzaldehyde have been extensively characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into its molecular geometry, solubility, and thermal stability. Notably, the compound exhibits good thermal stability up to 150°C, making it suitable for applications requiring elevated temperatures.

In terms of applications, 4-(3-Chloropropanoyl)-2-methylbenzaldehyde has shown promise in the development of functional polymers and coatings. Its ability to undergo various chemical transformations enables the creation of materials with tailored properties. For example, recent research has highlighted its use as a building block for polyurethanes with enhanced mechanical strength. Additionally, its reactivity towards nucleophilic agents makes it a valuable intermediate in organic synthesis.

The environmental impact of 4-(3-Chloropropanoyl)-2-methylbenzaldehyde has also been a focus of recent studies. Researchers have investigated its biodegradability and toxicity under various conditions. Preliminary findings suggest that it exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH and temperature. These studies are crucial for assessing its suitability in eco-friendly applications.

In conclusion, 4-(3-Chloropropanoyl)-2-methylbenzaldehyde, CAS No. 1805709-40-3, stands as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new aspects of its chemistry and functionality, underscoring its importance in contemporary material science and organic synthesis.